3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole

• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol
• IUPAC Name: (3,5-dimethylpyrazol-1-yl)-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• InChI: InChI=1S/C14H16N2OS/c1-9-7-10(2)16(15-9)14(17)13-8-11-5-3-4-6-12(11)18-13/h7-8H,3-6H2,1-2H3
• InChI Key: KDEGYJQHXMLFME-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1C(=O)C2=CC3=C(S2)CCCC3)C

Description

3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole, also known as DMTB, is a pyrazole derivative that has been used in scientific research for its potential pharmacological activity. This compound has been synthesized using various methods and has shown promising results in various studies. In

Mechanism of Action

The mechanism of action of 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Prostaglandins are involved in various physiological processes, including inflammation, pain, and fever. By inhibiting COX-2 activity, 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole reduces the production of prostaglandins, leading to its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects
3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce the levels of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in the serum and tissues of animals. 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole has also been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in animal models of inflammation. In addition, 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole has been shown to reduce the levels of prostaglandin E2 (PGE2) in the serum and tissues of animals, leading to its analgesic and antipyretic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole in lab experiments is its potential pharmacological activity, which makes it a useful tool for studying various physiological processes. Another advantage is its relatively easy synthesis method, which makes it accessible to researchers. However, one limitation of using 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole in lab experiments is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the study of 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole. One direction is to further investigate its potential anti-cancer activity and its mechanism of action. Another direction is to study its potential as a treatment for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, future studies could investigate the potential of 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole as a neuroprotective agent, as it has been shown to have antioxidant activity in animal models of neurodegenerative diseases.

Synthesis Methods

3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole can be synthesized using various methods, including the reaction of 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3,5-dimethyl-1H-pyrazole to form 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole. Another method involves the reaction of 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid with hydrazine hydrate and acetic acid to form the corresponding hydrazide. The hydrazide is then reacted with 3,5-dimethyl-1H-pyrazole to form 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole.

Scientific Research Applications

3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole has been used in various scientific research studies for its potential pharmacological activity. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. 3,5-dimethyl-1-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)-1H-pyrazole has also been shown to have potential as an anti-cancer agent, as it inhibits the growth of cancer cells in vitro.